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Principle of the Method

The analysis relies on the presence of a primary aromatic amino group in the Bromhexine HCI molecule [1].

The method involves a two-step reaction often referred to as the Bratton-Marshall method [1]:

e Diazotization: The primary amino group of Bromhexine reacts with sodium nitrite (NaNO2z) in an
acidic medium (e.g., hydrochloric acid) to form a diazonium salt.

e Coupling: The resulting diazonium salt couples with a chromogenic agent, such as chromotropic
acid, in an alkaline medium to form a stable, highly colored azo dye [2]. The intensity of the color,
measured at a specific wavelength, is directly proportional to the concentration of Bromhexine HCI in

the sample.

Detailed Experimental Protocols

Protocol 1: Diazotization with Chromotropic Acid [2]

This method is suitable for the determination of Bromhexine HCI in pure form and in various pharmaceutical

formulations (tablets, syrup, injections).

Workflow: Diazotization-Coupling Analysis
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Materials and Reagents:

e Bromhexine HCI standard

e Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2) solution

e Chromotropic acid solution

e Sodium hydroxide (NaOH) solution or another alkaline buffer
e Pharmaceutical preparation (tablet, syrup, injection)

Procedure:

¢ Preparation of Standard Solution: Dissolve an accurately weighed amount of Bromhexine HCI
standard in distilled water or a suitable solvent to prepare a stock solution of known concentration.
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¢ Diazotization: Transfer an aliquot of the standard or sample solution (equivalent to 1-5 pg/mL of
Bromhexine HCI) to a volumetric flask. Add 1 mL of hydrochloric acid and 1 mL of sodium nitrite
solution. Allow the mixture to stand for a few minutes (e.g., 5-10 minutes) for complete diazotization
[2].

e Coupling and Colored Complex Formation: Add 2 mL of chromotropic acid solution, followed by
sodium hydroxide to create an alkaline medium. Dilute to the mark with distilled water. The solution
will develop a red, water-soluble azo dye.

e Absorbance Measurement: Measure the absorbance of the resulting solution at a wavelength of
507 nm against a reagent blank prepared similarly but without the drug [2].

e Calibration Curve: Prepare a series of standard solutions and plot absorbance versus concentration
to obtain a calibration curve. The method is linear for Bromhexine HCI concentrations in the range of
1.0 - 5.0 pg/mL [2].

Protocol 2: Alternative Spectrophotometric Method using Eosin
Y [3]

A more recent approach utilizes Eosin Y for the determination of Bromhexine HCI and its active metabolite,

Ambroxol HCI.

Materials and Reagents:

e Bromhexine HCI standard
e Eosin Y solution (4x10~4 M)
e Buffer solution (pH 3.6)

Procedure:

e Transfer an aliquot of the standard or sample solution (containing 1-5 pg/mL of Bromhexine HCI) to a
volumetric flask.

e Add 2.0 mL of buffer solution (pH 3.6) and 3.4 mL of Eosin Y solution (4x10~4 M).

¢ Dilute to volume with distilled water and mix well.

e Measure the absorbance of the complex at 540 hm against a reagent blank [3].

Method Validation Data

The following table summarizes key validation parameters for the described methods, demonstrating their

reliability for pharmaceutical analysis.
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Diazotization-Coupling Method Eosin Y Method

Parameter [1]1[2] (Spectrophotometric) [3]
Linear Range 1.0 - 5.0 pg/mL 1.0 - 5.0 pg/mL

Detection Limit (LOD)  Not specified in results 0.31 pg/mL

Quantitation Limit Not specified in results 0.94 pg/mL

(LOQ)

Precision ~2.0% (RSD) Meets ICH guidelines
Wavelength (Amax) 507 nm 540 nm

Key Reagents NaNOz, HCI, Chromotropic acid Eosin Y (pH 3.6)

Interference Study: The diazotization-coupling method is highly specific for the primary aromatic amine
group. Studies show that common excipients and other drugs like potassium guaiacolsulfonate, ampicillin,

cephalexin, and erythromycin do not interfere with the determination [1].

Application Notes

e Sample Preparation: For tablets, powder and extract a weighed portion. For syrups, dilute directly
or extract to avoid sugar interference. For injections, analyze directly after appropriate dilution [2]

e Method Advantages: The diazotization method is cost-effective, uses readily available reagents,
and does not require sophisticated instrumentation beyond a UV-Vis spectrophotometer [2]

e Modern Context: While HPLC and capillary electrophoresis are used for complex mixtures, this
spectrophotometric method remains excellent for rapid, routine quality control [2]

Method Comparison
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Conclusion

The diazotization-coupling spectrophotometric method provides a straightforward and reliable analytical
technique for the quantification of Bromhexine HCI. Its high precision, specificity, and successful
application to various pharmaceutical formulations make it a valuable tool for researchers and quality control

professionals in drug development and manufacturing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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